2-hydroxy-1,7-naphthyridine-4-carboxylic acid
Overview
Description
“2-hydroxy-1,7-naphthyridine-4-carboxylic acid” is a compound that belongs to the class of naphthyridines . Naphthyridines are heterocyclic compounds that have significant importance in the field of medicinal chemistry due to their diverse biological activities . They are considered to be the naphthalene analog of pyridine, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .
Synthesis Analysis
The synthesis of naphthyridines often involves multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one .Chemical Reactions Analysis
Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-1,7-naphthyridine-4-carboxylic acid involves the conversion of 2-chloro-3-nitropyridine to 2-amino-3-nitropyridine, followed by reduction to 2-amino-3-nitropyridine-4-carboxylic acid, and finally, hydrolysis to yield the target compound.", "Starting Materials": [ "2-chloro-3-nitropyridine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-chloro-3-nitropyridine is reacted with sodium borohydride in ethanol to yield 2-amino-3-nitropyridine.", "Step 2: 2-amino-3-nitropyridine is reduced with hydrogen gas in the presence of palladium on carbon catalyst to yield 2-amino-3-nitropyridine-4-carboxylic acid.", "Step 3: 2-amino-3-nitropyridine-4-carboxylic acid is hydrolyzed with hydrochloric acid and sodium hydroxide to yield 2-hydroxy-1,7-naphthyridine-4-carboxylic acid." ] } | |
CAS RN |
2384109-40-2 |
Product Name |
2-hydroxy-1,7-naphthyridine-4-carboxylic acid |
Molecular Formula |
C9H6N2O3 |
Molecular Weight |
190.2 |
Purity |
91 |
Origin of Product |
United States |
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